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Compound of Interest

Compound Name: Benzocycloheptene

Cat. No.: B12447271 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety and handling precautions for

benzocycloheptene derivatives. As safety data for the core benzocycloheptene structure is

limited, this document synthesizes information from the Safety Data Sheets (SDS) of various

derivatives, such as the pharmaceutically active compound Cyclobenzaprine hydrochloride.

The information presented here should be used as a foundation for a thorough risk assessment

specific to the derivative and experimental context.

Hazard Identification and Classification
Benzocycloheptene derivatives, particularly those with pharmacological activity, are often

potent compounds requiring stringent safety measures. The primary hazards are associated

with their potential toxicity upon ingestion, inhalation, or skin contact.

Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),

a representative toxic benzocycloheptene derivative is classified as follows:

Acute Toxicity, Oral (Category 3), H301: Toxic if swallowed.

Acute Toxicity, Dermal (Category 4), H312: Harmful in contact with skin.

Acute Toxicity, Inhalation (Category 4), H332: Harmful if inhaled.

Signal Word:Danger
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Key Hazard Statements:

H301: Toxic if swallowed.

H312 + H332: Harmful in contact with skin or if inhaled.

Essential Precautionary Statements:

P261: Avoid breathing dust.

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/ protective clothing.

P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER/doctor.

P302 + P352 + P312: IF ON SKIN: Wash with plenty of water. Call a POISON

CENTER/doctor if you feel unwell.

P304 + P340 + P312: IF INHALED: Remove person to fresh air and keep comfortable for

breathing. Call a POISON CENTER/doctor if you feel unwell.

P405: Store locked up.

P501: Dispose of contents/container to an approved waste disposal plant.

Toxicological Information
The toxicity of benzocycloheptene derivatives is highly dependent on their specific chemical

structure. The following table summarizes acute toxicity data for a representative derivative.
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Toxicological Data for 7-Allylamino-6,7-
dihydro(5H)benzocycloheptene
hydrochloride

Test Type LD50 - Lethal dose, 50 percent kill[1]

Route of Exposure Intraperitoneal[1]

Species Rodent - mouse[1]

Dose 150 mg/kg[1]

Overdoses of pharmacologically active derivatives like cyclobenzaprine can induce significant

central nervous system (CNS) effects, including lethargy and agitation.[2] While severe

cardiovascular events are less frequent than with related tricyclic antidepressants, sinus

tachycardia is a common symptom of overdose.[2]

Physical and Chemical Properties
Understanding the physical and chemical properties of the specific benzocycloheptene
derivative in use is critical for safe handling. The table below provides data for Cyclobenzaprine

hydrochloride as a reference.

Property Value Reference

Molecular Formula C20H21N · HCl

Molecular Weight 311.85 g/mol

Appearance White Crystalline Solid [3]

Melting Point 216 - 218 °C [3]

Flash Point No information available [3]

Autoignition Temperature No information available [3]

Safe Handling and Storage Protocols
Adherence to strict handling and storage protocols is essential to minimize exposure risk.
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Handling:

Always handle in accordance with good industrial hygiene and safety practices.[4][5]

Prevent all contact with skin, eyes, and clothing.[4]

Prohibit eating, drinking, and smoking in areas where these compounds are handled.[4]

Work in a well-ventilated area, preferably in a chemical fume hood.[3][4]

Avoid the generation and inhalation of dust and aerosols.[4]

Thoroughly wash hands and any exposed skin after handling.[3][4][5]

Storage:

Store in a tightly sealed, original container in a cool, dry, and well-ventilated area.[4][5]

Ensure the storage area is secure and accessible only to authorized personnel.[3]

Keep away from incompatible materials and out of reach of children.[4]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure.

Eye and Face Protection: Chemical safety goggles or a face shield are required.[4]

Skin Protection: A lab coat, along with suitable chemical-resistant gloves, must be worn.[3][4]

Gloves should be inspected for integrity before each use.[5]

Respiratory Protection: In cases of inadequate ventilation or when handling fine powders, a

NIOSH/MSHA-approved respirator is necessary.[4]

First Aid and Emergency Procedures
Immediate and appropriate response to an exposure is critical.

First Aid Measures:
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Ingestion: Immediately contact a poison control center or physician.[3] Do not induce

vomiting.[3] Rinse the mouth with water.[3]

Skin Contact: Immediately remove all contaminated clothing. Flush the affected area with

copious amounts of water. Wash with soap and water.[5]

Inhalation: Move the individual to fresh air. If breathing is difficult or has stopped, provide

artificial respiration.[3]

Eye Contact: Immediately flush eyes with plenty of water, seeking medical advice.[3]

Accidental Release:

Personal Precautions: Evacuate the area and ensure adequate ventilation.[3][4] Wear the

prescribed PPE.[3][4]

Environmental Precautions: Prevent the material from entering drains or waterways.[4]

Containment and Cleanup: Carefully sweep or scoop up spilled material into a suitable

container for disposal, avoiding dust generation.[3]

Firefighting:

Suitable Extinguishing Agents: Use dry chemical, carbon dioxide, water spray, or alcohol-

resistant foam.[3][4]

Hazardous Combustion Products: Thermal decomposition may produce toxic gases such as

carbon oxides, nitrogen oxides, and hydrogen chloride.[3]

Protective Gear: Firefighters must wear self-contained breathing apparatus and full

protective gear.[4]

Experimental Protocols
Specific experimental protocols for safety testing of benzocycloheptene derivatives are not

detailed in the provided search results. However, any such testing should adhere to established

guidelines, such as those from the Organisation for Economic Co-operation and Development
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(OECD) for assessing acute toxicity, irritation, and mutagenicity. A comprehensive, substance-

specific risk assessment must precede any experimental work.

Visual Safety Guides
The following diagrams illustrate key safety workflows and logical relationships for handling

benzocycloheptene derivatives.
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Hazard Mitigation Workflow for Benzocycloheptene Derivatives
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PPE Selection Logic for Benzocycloheptene Derivatives
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Emergency Response for a Benzocycloheptene Derivative Spill
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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